Cas no 1111120-29-6 (5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde)

• Product Name: 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde
• CAS No: 1111120-29-6
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD11870947
• CID: 2606863
• PubChem ID: 53220497
• Update Time: 2025-05-19

5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde
• 1111120-29-6
• 4-(4-ETHOXY-2-METHYLPHENYL)-2-FORMYLPHENOL
• 4-(4-Ethoxy-2-methylphenyl)-2-formylphenol, 95%
• MFCD11870947
• 4'-Ethoxy-4-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbaldehyde
• DTXSID00685230

• MDL： MFCD11870947
• Inchi： 1S/C16H16O3/c1-3-19-14-5-6-15(11(2)8-14)12-4-7-16(18)13(9-12)10-17/h4-10,18H,3H2,1-2H3
• InChI Key： HQJLGLLWKCQIGM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C=CC(=C(C=O)C=2)O)=C(C)C=1

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde

Introduction to 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde (CAS No. 1111120-29-6)

5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1111120-29-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic aldehyde derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The compound's molecular structure, featuring a hydroxyl group and an ethoxy-substituted aromatic ring, positions it as a versatile intermediate in the synthesis of biologically active molecules.

The< strong>4-ethoxy-2-methylphenyl moiety in 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde contributes to its distinct chemical properties, influencing both its reactivity and solubility characteristics. This feature makes it a valuable building block for chemists exploring novel synthetic pathways. The presence of the< strong>2-hydroxybenzaldehyde moiety further enhances its utility, as hydroxyl and aldehyde functionalities are frequently employed in the development of pharmacophores.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic aldehydes due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can serve as precursors for drugs targeting various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>CAS No. 1111120-29-6 identifier ensures precise identification and traceability, which are crucial for regulatory compliance and research reproducibility.

One of the most compelling aspects of 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde is its role in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the< strong>4-ethoxy-2-methylphenyl group have led to compounds with improved binding affinity to specific biological targets. These advancements underscore the importance of< strong>5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde as a key intermediate in drug discovery pipelines.

The< strong>hydroxylbenzaldehyde core structure of this compound also makes it a candidate for exploring green chemistry principles. Its reactivity allows for efficient transformations under mild conditions, reducing the environmental impact of synthetic processes. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, where minimizing waste and energy consumption are paramount.

Recent publications highlight the compound's potential in developing bioactive molecules with therapeutic relevance. For example, researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The< strong>CAS No. 1111120-29-6 reference ensures that these studies can be accurately replicated and verified by other scientists worldwide. Such collaborative efforts are essential for advancing our understanding of how< strong>5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde and its analogs can contribute to next-generation therapeutics.

The synthesis of< strong>5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic framework efficiently. These methods not only enhance yield but also improve purity, which is critical for pharmaceutical applications where impurities can compromise efficacy and safety.

The compound's solubility profile also deserves mention, as it affects how it behaves in biological systems and during formulation processes. The interplay between its hydroxyl and aldehyde groups influences its interactions with water and other solvents, making it a subject of interest for formulation scientists aiming to optimize drug delivery systems.

In conclusion, 5-(4-ethoxy-2-methylphenyl)-2-hydroxybenzaldehyde (CAS No. 1111120-29-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with its versatility as a synthetic intermediate, position it as a valuable asset in the quest for novel therapeutics. As scientific understanding advances, compounds like this will continue to play a pivotal role in shaping the future of medicine.